Cas no 7355-01-3 (N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide)

• Product Name: N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide
• CAS No: 7355-01-3
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 1073093
• PubChem ID: 221217
• Update Time: 2025-06-14

N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide
• DTXSID80994317
• CS-0235044
• AKOS009041160
• NSC5459
• NSC-5459
• HMS1745F22
• 7355-01-3
• SCHEMBL17117276
• Z119967260
• EN300-15226
• DS-011758

• MDL： MFCD07687072
• Inchi： 1S/C13H20N2O2S/c1-3-15(4-2)18(16,17)12-7-8-13-11(10-12)6-5-9-14-13/h7-8,10,14H,3-6,9H2,1-2H3
• InChI Key： AZAWSEXGTCHBKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCN2)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 268.1247
• Monoisotopic Mass: 268.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 428.1°C at 760 mmHg
• Flash Point: 212.7°C
• Refractive Index: 1.549
• PSA: 49.41
• LogP: 3.29400

N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide

Comprehensive Overview of N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide (CAS No. 7355-01-3)

N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide (CAS No. 7355-01-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This sulfonamide derivative, characterized by its unique tetrahydroquinoline backbone, exhibits versatile applications ranging from pharmaceutical intermediates to advanced material synthesis. Its molecular structure, featuring a diethylamino group and a sulfonamide moiety, makes it a valuable building block for researchers exploring novel bioactive molecules.

In recent years, the demand for N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide has surged due to its potential role in drug discovery. Scientists are particularly interested in its structure-activity relationship (SAR) studies, as the compound's scaffold is analogous to several FDA-approved drugs targeting neurological and inflammatory conditions. The tetrahydroquinoline core is known for its bioisosteric properties, often enhancing pharmacokinetic profiles such as bioavailability and metabolic stability. This aligns with the growing trend of fragment-based drug design (FBDD), a hot topic in modern pharmaceutical research.

From a synthetic chemistry perspective, CAS No. 7355-01-3 serves as a critical intermediate for constructing complex heterocyclic systems. Its sulfonamide group offers excellent opportunities for further functionalization through cross-coupling reactions, a technique frequently discussed in green chemistry forums. Researchers are exploring sustainable catalytic systems (e.g., photoredox catalysis) to modify this compound, addressing the industry's shift toward eco-friendly synthesis protocols. Such advancements resonate with the global emphasis on sustainable chemical manufacturing, a frequently searched term in scientific databases.

The compound's physicochemical properties also make it relevant for material science applications. Its aromatic system and polar sulfonamide group contribute to interesting electronic characteristics, sparking investigations into organic semiconductors and charge-transfer complexes. These areas are currently trending due to the rise of flexible electronics and optoelectronic devices, topics dominating academic and industrial discussions. The ability of N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide to participate in π-stacking interactions further enhances its utility in designing functional materials.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are standard practices in quality control laboratories. Recent publications highlight improved chromatographic methods for detecting trace impurities in tetrahydroquinoline derivatives, addressing the pharmaceutical industry's stringent purity requirements. This connects with the broader discussion on analytical method validation, a critical compliance aspect in regulatory submissions.

In conclusion, N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide (CAS No. 7355-01-3) represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its structural features align with contemporary research themes like targeted drug delivery and molecular electronics, making it a subject of ongoing scientific exploration. As synthetic methodologies evolve and application scopes expand, this compound is poised to remain relevant in cutting-edge chemical research.